Cas no 1994447-98-1 (2-methyl-3-[(thietan-3-yl)amino]pentan-2-ol)

• Product Name: 2-methyl-3-[(thietan-3-yl)amino]pentan-2-ol
• CAS No: 1994447-98-1
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 5267123
• Update Time: 2026-03-09

2-methyl-3-[(thietan-3-yl)amino]pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 2-methyl-3-(3-thietanylamino)-
• 2-methyl-3-[(thietan-3-yl)amino]pentan-2-ol

• Inchi： 1S/C9H19NOS/c1-4-8(9(2,3)11)10-7-5-12-6-7/h7-8,10-11H,4-6H2,1-3H3
• InChI Key： INOSRMFYIFPSLZ-UHFFFAOYSA-N
• SMILES： CC(C)(O)C(NC1CSC1)CC

Additional information on 2-methyl-3-[(thietan-3-yl)amino]pentan-2-ol

2-Methyl-3-[(Thietan-3-Yl)Amino]Pentan-2-Ol: A Comprehensive Overview

The compound with CAS No. 1994447-98-1, known as 2-methyl-3-[(thietan-3-yl)amino]pentan-2-ol, is a fascinating organic molecule that has garnered attention in various scientific domains. This compound is characterized by its unique structure, which includes a pentanol backbone with a methyl group and a thietan ring attached via an amino linkage. The thietan ring, also known as an oxirane or epoxide, adds a layer of complexity to the molecule, making it a subject of interest in both synthetic and medicinal chemistry.

Recent studies have highlighted the potential of 2-methyl-3-[(thietan-3-yl)amino]pentan-2-ol in drug discovery. Researchers have explored its ability to act as a bioisostere, where it can replace other functional groups in molecules without altering their pharmacophoric properties significantly. This property makes it a valuable tool in the design of new drugs with improved bioavailability and efficacy. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound could serve as a scaffold for developing inhibitors targeting specific kinases involved in cancer progression.

The synthesis of 2-methyl-3-[(thietan-3-yl)amino]pentan-2-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach involves the nucleophilic substitution of an epoxide ring with an amine group, followed by selective reduction to form the alcohol moiety. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of applications, 2-methyl derivatives like this compound are increasingly being used in the development of chiral catalysts and asymmetric synthesis. The presence of multiple stereogenic centers in the molecule allows for the creation of enantiomerically pure compounds, which are crucial in the pharmaceutical industry for producing drugs with specific therapeutic effects. Recent advancements in stereochemistry have enabled researchers to control the stereochemical outcome during synthesis, further enhancing the utility of this compound.

Moreover, the thietan ring in this molecule has been shown to exhibit interesting pharmacokinetic properties. Studies have indicated that it can improve the solubility and permeability of drugs, thereby enhancing their absorption rates in vivo. This makes 2-methyl derivatives like this compound attractive candidates for drug delivery systems, particularly for poorly soluble active pharmaceutical ingredients.

From an environmental perspective, the biodegradability and toxicity profiles of 2-methyl compounds are critical considerations. Recent research has focused on evaluating their environmental impact, with findings suggesting that they degrade relatively quickly under aerobic conditions. This aligns with growing industry trends toward sustainable chemistry practices and green manufacturing processes.

In conclusion, 2-methyl derivatives such as 2-methyl-3-[(thietan-3-Yl)Amino]Pentan-2-Ol represent a promising class of compounds with diverse applications across various scientific fields. Their unique structural features and versatile chemical properties make them invaluable tools for advancing drug discovery, catalytic processes, and sustainable chemical manufacturing. As research continues to uncover new insights into their potential uses, this compound is poised to play an increasingly significant role in modern chemistry.